Cas no 1639262-61-5 (3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid)

• Product Name: 3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid
• CAS No: 1639262-61-5
• MF: C₁₁H₁₀F₃N₃O₂S
• MW: 305.276211261749
• MDL: MFCD31629566
• CID: 4610346
• PubChem ID: 121267762
• Update Time: 2025-07-18

3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• 3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid

• MDL： MFCD31629566
• Inchi： 1S/C11H10F3N3O2S/c1-5(2)20-10-16-15-8-6(9(18)19)3-4-7(17(8)10)11(12,13)14/h3-5H,1-2H3,(H,18,19)
• InChI Key： YRQLUNMLNQUODR-UHFFFAOYSA-N
• SMILES： C12=NN=C(SC(C)C)N1C(C(F)(F)F)=CC=C2C(O)=O

Additional information on 3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid

3-(Propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic Acid: A Comprehensive Overview

3-(Propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic acid (CAS No. 1639262-61-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The propan-2-ylsulfanyl group in the molecule contributes to its lipophilicity and stability, making it an attractive candidate for drug development. The trifluoromethyl substitution on the triazolopyridine ring enhances the compound's metabolic stability and bioavailability, which are crucial factors for effective drug delivery. The carboxylic acid functionality at the 8-position of the pyridine ring provides a reactive site for further chemical modifications, enabling the synthesis of various derivatives with enhanced pharmacological properties.

Recent studies have highlighted the potential of 3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic acid has shown promising antiviral activity against a range of viral infections. Research conducted at the University of California revealed that this compound effectively inhibits the replication of influenza A virus by targeting viral RNA-dependent RNA polymerase (RdRp). This finding opens up new avenues for developing antiviral drugs that can combat emerging viral threats.

The anticancer potential of 3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic acid has also been explored in several preclinical studies. A study published in Cancer Research demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the downregulation of anti-apoptotic proteins such as Bcl-2 and Mcl-1. These findings suggest that 3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic acid could be a valuable lead compound for developing novel anticancer agents.

The structural versatility of 3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic acid allows for extensive chemical modifications to optimize its pharmacological properties. For example, esterification or amide formation at the carboxylic acid group can enhance solubility and bioavailability. Additionally, substitution at other positions on the triazolopyridine ring can modulate its biological activity and selectivity. These modifications are crucial for advancing this compound through preclinical and clinical development stages.

In conclusion, 3-(propan-2-ylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic acid (CAS No. 1639262-61-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses.